11-Amino-2,2-dimethyltridecan-1-OL

• CAS No.: 69883-00-7
• Molecular Formula: C15H33NO
• Molecular Weight: 243.43 g/mol
• IUPAC Name: 11-amino-2,2-dimethyltridecan-1-ol
• InChI: InChI=1S/C15H33NO/c1-4-14(16)11-9-7-5-6-8-10-12-15(2,3)13-17/h14,17H,4-13,16H2,1-3H3
• InChI Key: QURJOJRRXVGRPH-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCCCCCCCC(C)(C)CO)N

Description

11-Amino-2,2-dimethyltridecan-1-OL is a useful research compound. Its molecular formula is C15H33NO and its molecular weight is 243.43 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

199 g (0.91 mol) of 3,3-dimethyl-12-ethyl-1-aza-1,5,9-cyclododecatriene is added dropwise, in the course of 15 minutes, to a solution of 150 g (1.53 mols) of sulphuric acid in one liter of water. Impurities are removed by means of subsequent steam distillation for 20 minutes. The aqueous sulphuric acid solution is then hydrogenated under normal pressure at 20°-25° C. in the presence of a platinum/charcoal catalyst (5% by weight of platinum), with absorption of 3 mols of hydrogen, to yield 2,2-dimethyl-11-ethyl-11-aminoundecanol. After removal of the catalyst by filtration, the aqueous solution is neutralised with concentrated sodium hydroxide solution; the amino alcohol separating out is extracted with toluene, and distilled to thus obtain 149 g (0.613 mol) of 2,2-dimethyl-11-ethyl-11-aminoundecanol corresponding to a yield of 67.4% of theory; b.p. 118° C./0.05 Torr; nD20 =1.4656.